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Cat. No.: B1598794 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 4-bromocrotonate is a versatile bifunctional reagent in organic synthesis, prized for its

unique combination of an electrophilic alkyl bromide and an α,β-unsaturated ester. This

structure allows for a diverse range of chemical transformations, making it a valuable building

block for the synthesis of complex molecules, including pharmaceuticals and natural products.

This technical guide provides an in-depth overview of the chemical properties, reactivity, and

synthetic applications of ethyl 4-bromocrotonate, with a focus on its utility in drug discovery

and development.

Chemical and Physical Properties
Ethyl 4-bromocrotonate is a clear, light yellow to brown liquid.[1] Its key physical and

chemical properties are summarized in the table below for easy reference.
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Property Value References

Molecular Formula C₆H₉BrO₂ [2][3]

Molecular Weight 193.04 g/mol [2][3]

CAS Number 37746-78-4 [2][3]

Alternate Names
Ethyl trans-4-bromo-2-

butenoate
[2]

Appearance
Clear light yellow to brown

liquid
[1]

Boiling Point 94-95 °C at 12 mmHg [4]

Density 1.402 g/mL at 25 °C [4]

Refractive Index (n20/D) 1.493 [4]

Solubility

Sparingly soluble in chloroform

and slightly soluble in

methanol.

[1]

Storage Temperature 2-8°C [4]

Synthesis of Ethyl 4-bromocrotonate
A common and effective method for the synthesis of ethyl 4-bromocrotonate is the allylic

bromination of ethyl crotonate using N-bromosuccinimide (NBS) as the bromine source. The

reaction is typically initiated by a radical initiator, such as benzoyl peroxide.
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Reactants

Ethyl 4-bromocrotonate

Organozinc Intermediate
(Reformatsky Enolate)

Aldehyde or Ketone

γ,δ-Unsaturated-β-hydroxy Ester

Zinc (Zn)

Ethyl 4-bromocrotonate

Linear Intermediate

Bifunctional Nucleophile
(e.g., Amino-alcohol)

Intramolecular
Cyclization

Heterocyclic Product
(e.g., Lactone, Lactam)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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